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Compound of Interest

Compound Name: leucettine L41

Cat. No.: B1662490 Get Quote

Essential Safety and Handling Guide for
Leucettine L41
This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of Leucettine L41. Designed for researchers, scientists, and drug development

professionals, this document outlines the necessary precautions to ensure personal safety and

experimental integrity when working with this potent kinase inhibitor.

Hazard Identification and Classification
Leucettine L41 is classified with specific hazards that necessitate careful handling. According

to its Safety Data Sheet (SDS), the compound presents the following risks[1]:

GHS Hazard Summary for Leucettine L41

Classification Hazard Statement Pictogram

Acute Toxicity, Oral
(Category 4)

H302: Harmful if
swallowed

GHS07 (Exclamation Mark)

Acute Aquatic Toxicity

(Category 1)
H400: Very toxic to aquatic life GHS09 (Environment)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1662490?utm_src=pdf-interest
https://www.benchchem.com/product/b1662490?utm_src=pdf-body
https://www.benchchem.com/product/b1662490?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC20435.html
https://www.benchchem.com/product/b1662490?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


| Chronic Aquatic Toxicity (Category 1) | H410: Very toxic to aquatic life with long lasting effects

| GHS09 (Environment) |

Precautionary Statements:

P264: Wash skin thoroughly after handling[1].

P270: Do not eat, drink or smoke when using this product[1].

P273: Avoid release to the environment[1].

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell[1].

P330: Rinse mouth[1].

P391: Collect spillage[1].

P501: Dispose of contents/container to an approved waste disposal plant[1].

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure through inhalation, ingestion, or

skin contact. Engineering controls, such as a chemical fume hood, should be used when

handling the powdered form or preparing solutions[1].

Required PPE for Handling Leucettine L41

Protection Type Specification Rationale

Hand Protection

Chemical-resistant,
impervious gloves (e.g.,
Nitrile rubber)[1][2].

Prevents skin contact and
absorption.

Eye Protection
Safety goggles with side-

shields or a face shield[1][2].

Protects eyes from splashes of

powder or solvent.

Skin and Body
Impervious laboratory coat or

gown[1][3].

Protects skin and personal

clothing from contamination.
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| Respiratory | NIOSH-approved respirator. | Required when handling the powder outside of a

fume hood or when aerosolization is possible to avoid inhalation[1][3]. |

Operational Plan: Handling and Storage
Proper procedures for handling and storage are critical for maintaining the stability of

Leucettine L41 and ensuring user safety.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure an accessible safety shower and eye wash station are

available[1]. Don all required PPE as specified in the table above.

Weighing: Handle the solid (powder) form of Leucettine L41 exclusively within a chemical

fume hood to prevent inhalation of dust particles[1].

Solution Preparation: Prepare solutions in a well-ventilated area, preferably within a fume

hood. For stock solutions, DMSO is a common solvent[4]. To enhance solubility, warming the

solution to 37°C and using an ultrasonic bath may be effective[4].

Use: Avoid eating, drinking, or smoking in the laboratory area where Leucettine L41 is

handled[1].

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling is complete.

Storage Conditions: Proper storage is essential to maintain the compound's integrity.

Form Storage Temperature Duration

Powder -20°C
As specified by the
manufacturer.

Stock Solution (in solvent) -80°C Up to 6 months[4][5].

| | -20°C | Up to 1 month[4][5]. |
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To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot the

stock solution into single-use volumes[4][5].

Preparation

Dissolution

Storage

Start: Don PPE

Weigh L41 Powder
(in Fume Hood)

Add Solvent to L41

Prepare Solvent
(e.g., DMSO)

Vortex/Mix

Warm (37°C) &
Ultrasonicate (if needed)

Check for Complete
Dissolution

Precipitate Remains

Aliquot into
Single-Use Tubes

Clear Solution

Store at -80°C

End: Solution Ready
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Workflow for Leucettine L41 Stock Solution Preparation.

Emergency Procedures: Spills and Exposure
Immediate and appropriate action is required in the event of a spill or personal exposure.

Skin Contact: Immediately remove contaminated clothing. Rinse the affected skin area

thoroughly with large amounts of water. Seek medical attention[1].

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention[1].

Inhalation: Relocate the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention[1].

Ingestion: If swallowed, rinse the mouth with water. Call a poison control center or a

physician immediately. Do not induce vomiting[1].

Spill Cleanup: For any spills, cordon off the area. Wear full PPE, including respiratory

protection. Collect the spilled material using an appropriate absorbent for liquids or by

carefully sweeping up solids. Place the waste in a sealed container for disposal. Avoid

generating dust[1].

Disposal Plan
Leucettine L41 and its containers must be disposed of as hazardous waste due to its toxicity

to aquatic life[1].

Chemical Waste: Dispose of unused Leucettine L41 and solutions containing the compound

through an approved waste disposal plant. Do not allow it to enter drains or the

environment[1].

Contaminated Materials: All PPE (gloves, gowns) and lab supplies (e.g., pipette tips, tubes)

that have come into contact with Leucettine L41 must be collected in a designated, sealed

hazardous waste container for proper disposal.
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Mechanism of Action and Experimental Context
Leucettine L41 is a potent inhibitor of dual-specificity tyrosine-regulated kinases (DYRKs) and

CDC-like kinases (CLKs), with notable selectivity for DYRK1A[6][7][8]. It is investigated for its

neuroprotective properties, particularly in the context of Alzheimer's disease, where it has been

shown to reduce oxidative stress and Tau phosphorylation[9][10]. Its mechanism involves the

inhibition of kinase activity that would otherwise contribute to pathological processes.

Leucettine L41

DYRK1A Kinase
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Activation
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Simplified pathway showing L41 inhibition of DYRK1A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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